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Compound of Interest

1-Acetoxy-4-chloro-2-
Compound Name:

methoxybenzene
CAS No.: 85430-09-7
Cat. No.: B1500260

Get Quote

Executive Summary

1-Acetoxy-4-chloro-2-methoxybenzene (CAS: 85430-09-7), also known as 4-chloroguaiacol
acetate, is a critical intermediate in the synthesis of chlorinated aromatics and a derivative used
in the environmental monitoring of chlorophenols. Its analysis presents a specific challenge:
distinguishing the intact ester from its degradation product, 4-chloro-2-methoxyphenol (4-
chloroguaiacol), which forms rapidly under alkaline or hydrolytic conditions.

This guide provides a comprehensive protocol for the structural elucidation (NMR, IR, MS) and
guantitative assessment (HPLC-UV, GC-MS) of this molecule. The methods prioritize "stability-
indicating" logic, ensuring that hydrolysis artifacts are detected and separated.

Physicochemical Profile & Handling

Before instrumental analysis, the analyte's properties dictate the sample preparation strategy.
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Property

Value
(Theoretical/[Experimental)

Analytical Implication

Molecular Formula

CoHoClO3

MW = 200.62 g/mol

White crystalline solid or

Check melting point as first

Appearance _ _
colorless oll purity gate.
- Soluble in MeOH, ACN, CHCI3; Use ACN or MeOH for stock
Solubility ) )
Insoluble in water solutions.
CRITICAL: Avoid alkaline
Stability Hydrolysis Sensitive diluents. Store standards in
anhydrous solvents at -20°C.
Retains well on C18 columns;
LogP ~2.5-3.0

elutes after the phenol parent.

Protocol 1: Structural Elucidation (Identity)

This section details the expected spectral signatures required to confirm the 1,2,4-trisubstituted

benzene core.

Infrared Spectroscopy (FT-IR)

o Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

e Diagnostic Bands:

[¢]

o

o

[¢]

2850-2950 cm~1: Weak C-H stretch (Methyl groups).

1760 + 10 cm~? (Strong): Phenolic Ester C=0 stretch. (Distinct from free phenol).

1200-1250 cm~*: C-O-C asymmetric stretch (Ester/Ether).

Absence: No broad O-H stretch at 3300-3500 cm~! (Presence indicates hydrolysis).

Nuclear Magnetic Resonance (NMR)

e Solvent: CDCIs (Chloroform-d).
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e 1H NMR (400 MHz) Assignments: The molecule has a 1,2,4-substitution pattern.
o 0 2.30 ppm (3H, s): Acetate methyl (-OCOCH:S3).
o 9 3.85 ppm (3H, s): Methoxy methyl (-OCH3).
o Aromatic Region (3H):

» H-3 (6 ~6.95 ppm, d, J=2.0 Hz): Positioned between OMe and CI. Only meta-coupling to
H-5 is visible.

» H-5 (5 ~6.90 ppm, dd, J=8.5, 2.0 Hz): Ortho to H-6, Meta to H-3.

» H-6 (0 ~7.05 ppm, d, J=8.5 Hz): Ortho to H-5. Deshielded by the adjacent Acetoxy
group.

Mass Spectrometry (GC-MS)
« lonization: Electron Impact (El, 70 eV).

e Fragmentation Pathway:

o Molecular lon [M]*: m/z 200 (100%) and 202 (33%) — Characteristic Chlorine isotope
pattern (3:1).

o Ketene Loss [M-42]*: m/z 158/160. Loss of CH2=C=0 from the acetate group. This
generates the radical cation of 4-chloroguaiacol.

o Methyl Radical Loss [M-42-15]*: m/z 143/145.

Protocol 2: HPLC-UV Purity & Assay

Objective: Quantify purity and detect the 4-chloroguaiacol impurity (hydrolysis product).

Method Parameters

e Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry), 4.6 x 150
mm, 3.5 pm or 5 um.
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Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH prevents on-column hydrolysis).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 280 nm (Aromatic ring) and 254 nm.

Temperature: 30°C.

Gradient Program

Time (min) % Mobile Phase B Event

0.0 30 Initial Hold

2.0 30 Isocratic equilibration

12.0 90 Linear Gradient (Elute Ester)
15.0 90 Wash

15.1 30 Re-equilibration

20.0 30 End

System Suitability Criteria (Self-Validating)

o Resolution (Rs): If 4-chloroguaiacol is present, Rs > 2.0 between the Phenol (early eluting,
~6-7 min) and Ester (late eluting, ~10-11 min).

e Tailing Factor: 0.8 — 1.2 for the main ester peak.
e Injection Precision: RSD < 1.0% for 5 replicates.

Visual Workflows (Graphviz)
Analytical Logic Flow

This diagram illustrates the decision tree for characterizing the compound, ensuring no step is
skipped.
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Sample: 1-Acetoxy-4-chloro-2-methoxybenzene

Solubility Check
(MeOH/ACN)

FT-IR Spectroscopy
Check: 1760 cm-1 (C=0)

Decision: OH band present?

Yes (Hydrolyzed

1H NMR (CDCI3)

Confirm 1,2,4-Subst. Recrystallize / Dry

HPLC-UV (C18)

Quantify Purity vs Phenol

Final CoA Generation

Click to download full resolution via product page

Caption: Step-by-step analytical decision tree emphasizing the detection of hydrolysis artifacts
via IR before expensive chromatographic analysis.

Fragmentation Pathway (MS)

Visualizing the mass spec logic for structural confirmation.
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Parent lon [M]+ Phenol Radical Cation e
m/z 200/202 - Ketene (42 Da) [M-42]+ - Methyl (15 Da) e lzg 143/145
(Cl Isotope Pattern) m/z 158/160

Click to download full resolution via product page

Caption: Electron Impact (El) fragmentation pathway showing the characteristic loss of the
acetate group (ketene) followed by demethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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